molecular formula C13H20N2O3S B4177519 N-(1-methylbutyl)-2-[(methylsulfonyl)amino]benzamide

N-(1-methylbutyl)-2-[(methylsulfonyl)amino]benzamide

Cat. No. B4177519
M. Wt: 284.38 g/mol
InChI Key: VLHGPPSEXLHCOM-UHFFFAOYSA-N
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Description

“N-(1-methylbutyl)-2-[(methylsulfonyl)amino]benzamide” is a complex organic compound. It contains a benzamide group, which is a common moiety in pharmaceutical drugs and is known to have bioactive properties .


Synthesis Analysis

The synthesis of similar compounds often involves the reaction of an amine with a sulfonyl chloride to form a sulfonamide . The specific synthesis process for “N-(1-methylbutyl)-2-[(methylsulfonyl)amino]benzamide” would depend on the starting materials and reaction conditions.


Molecular Structure Analysis

The molecular structure analysis of a compound like this would typically involve techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography . These techniques can provide information about the compound’s molecular weight, chemical bonds, and three-dimensional structure.


Chemical Reactions Analysis

The chemical reactivity of “N-(1-methylbutyl)-2-[(methylsulfonyl)amino]benzamide” would depend on its functional groups. The benzamide and sulfonamide groups are likely to be involved in its reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of “N-(1-methylbutyl)-2-[(methylsulfonyl)amino]benzamide” would be determined by its molecular structure. These properties could include its melting point, boiling point, solubility, and stability .

Mechanism of Action

The mechanism of action of a compound like “N-(1-methylbutyl)-2-[(methylsulfonyl)amino]benzamide” would depend on its biological target. Benzamides and sulfonamides are known to have various biological activities, including antibacterial, antiviral, and anticancer properties .

Safety and Hazards

The safety and hazards associated with “N-(1-methylbutyl)-2-[(methylsulfonyl)amino]benzamide” would depend on its physical and chemical properties, as well as its biological activity. Proper handling and disposal procedures should be followed to minimize risk .

Future Directions

The future directions for research on “N-(1-methylbutyl)-2-[(methylsulfonyl)amino]benzamide” could include further studies on its synthesis, properties, and biological activity. This could lead to the development of new pharmaceutical drugs or other useful compounds .

properties

IUPAC Name

2-(methanesulfonamido)-N-pentan-2-ylbenzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H20N2O3S/c1-4-7-10(2)14-13(16)11-8-5-6-9-12(11)15-19(3,17)18/h5-6,8-10,15H,4,7H2,1-3H3,(H,14,16)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VLHGPPSEXLHCOM-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCC(C)NC(=O)C1=CC=CC=C1NS(=O)(=O)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H20N2O3S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

284.38 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[(methylsulfonyl)amino]-N-(pentan-2-yl)benzamide

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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